Cas no 1261520-36-8 (2-bromo-1-(chloromethyl)-3-methylbenzene)

• Product Name: 2-bromo-1-(chloromethyl)-3-methylbenzene
• CAS No: 1261520-36-8
• MF: C₈H₈BrCl
• MW: 219.506120681763
• CID: 4982063
• PubChem ID: 103693984
• Update Time: 2023-11-24

2-bromo-1-(chloromethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methylbenzyl chloride
• CC1=CC=CC(CCl)=C1Br
• 2-bromo-1-(chloromethyl)-3-methylbenzene

• Inchi： 1S/C8H8BrCl/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,5H2,1H3
• InChI Key： IRXYCAXKHCJPFQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 3.4
• Topological Polar Surface Area: 0